Cas no 931987-18-7 (3-methyl-N-(3-methylbenzyl)benzamide)

3-methyl-N-(3-methylbenzyl)benzamide structure
931987-18-7 structure
Product Name:3-methyl-N-(3-methylbenzyl)benzamide
CAS No:931987-18-7
MF:C16H17NO
MW:239.312284231186
CID:2604811
PubChem ID:17614524
Update Time:2025-04-21

3-methyl-N-(3-methylbenzyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • STL114773
    • 3-methyl-N-(3-methylbenzyl)benzamide
    • 931987-18-7
    • AKOS000402132
    • starbld0004755
    • Z306496762
    • MDL: MFCD09227869
    • Inchi: 1S/C16H17NO/c1-12-5-3-7-14(9-12)11-17-16(18)15-8-4-6-13(2)10-15/h3-10H,11H2,1-2H3,(H,17,18)
    • InChI Key: IWTWOBQRYAOYPX-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC=CC(C)=C1)NCC1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 239.131014166g/mol
  • Monoisotopic Mass: 239.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 29.1Ų
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